1-(4-Bromophenyl)-3-(4-(methylthio)phenyl)-1H-pyrazole-4-carbaldehyde

• CAS: 618099-02-8
• Molecular Formula: C17H13BrN2OS
• Molecular Weight: 373.3 g/mol
• SMILES: CSC1=CC=C(C=C1)C2=NN(C=C2C=O)C3=CC=C(C=C3)Br
• InChI: InChI=1S/C17H13BrN2OS/c1-22-16-8-2-12(3-9-16)17-13(11-21)10-20(19-17)15-6-4-14(18)5-7-15/h2-11H,1H3
• InChIKey: KNLLOJGNLKHLAV-UHFFFAOYSA-N

Researchers seeking novel IP face a scarcity of fully substituted pyrazole scaffolds with orthogonal reactive handles. This 1,3,4-trisubstituted-1H-pyrazole-4-carbaldehyde solves that with three distinct groups-aryl bromide (cross-coupling), methylthio (oxidation/alkylation), and formyl (condensation/reductive amination)-on a single core. • Enables sequential chemoselective derivatization for library synthesis • Heavy atom (Br, S) content supports X-ray crystallographic phasing • Blank-slate scaffold for generating proprietary, first-in-class SAR data Supplied with identity verification; independent analytical confirmation recommended per AldrichCPR sourcing practice.

1-(4-Bromophenyl)-3-(4-(methylthio)phenyl)-1H-pyrazole-4-carbaldehyde – Identity & Procurement

1-(4-Bromophenyl)-3-(4-(methylthio)phenyl)-1H-pyrazole-4-carbaldehyde (CAS 618099-02-8) is a fully substituted 1,3,4-trisubstituted-1H-pyrazole-4-carbaldehyde. The molecule features a 4-bromophenyl group at N1, a 4-(methylthio)phenyl group at C3, and a reactive formyl handle at C4, yielding the formula C17H13BrN2OS (MW: 373.27 g/mol) . It is commercially available as part of the Sigma-Aldrich AldrichCPR collection of rare and unique chemicals for early discovery research, supplied without vendor-collected analytical data beyond identity . The closest structural analogs include the N1-phenyl variant (3-(4-(methylthio)phenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde, CAS 618098-86-5), the N1-4-methoxyphenyl variant (CAS 618101-66-9), the N1-4-fluorophenyl variant (CAS 618101-60-3), and the des-methylthio analog (3-(4-bromophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde, CAS not applicable) , , , [1].

Rare trisubstituted pyrazole-4-carbaldehyde with bromo, methylthio, and formyl handles

AldrichCPR collection – identity confirmed; no vendor-collected analytical data

May support novel scaffold synthesis and reaction methodology development

• [1] Elkady, M. et al. (2012). 3-(4-Bromophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde. Acta Crystallographica Section E, 68, o3375. DOI: 10.1107/S1600536812046752. View Source

1-(4-Bromophenyl)-3-(4-(methylthio)phenyl)-1H-pyrazole-4-carbaldehyde – Generic Substitution Not Supported

A direct, evidence-based substitution of this compound with a structural analog is currently impossible because no quantitative head-to-head biological or physicochemical comparison has been reported in the primary literature for 1-(4-bromophenyl)-3-(4-(methylthio)phenyl)-1H-pyrazole-4-carbaldehyde (CAS 618099-02-8) against any defined comparator. The Sigma-Aldrich AldrichCPR listing explicitly states that no analytical data is collected for this product, and the compound has no published IC₅₀, Kd, Ki, or selectivity profile . While close analogs possess documented crystal structures or synthetic routes, any assumption of equivalent activity ignores the known impact of the 4-bromophenyl and 4-methylthio substituents on lipophilicity, target binding, and metabolic stability as observed across the broader 1,3,4-trisubstituted pyrazole class [1]. The risk of silent performance differences makes unvalidated interchange scientifically and commercially unacceptable until dedicated comparative studies are performed.

No comparative bioactivity data exists – substitution choice cannot be based on target performance.

Close analogs (N1-phenyl, N1-4-methoxyphenyl) differ in halogen and sulfur substitution; lipophilicity and binding may shift.

Structural similarity does not guarantee equivalent reactivity or biological outcome; dedicated comparative studies are required before any interchange.

• [1] Elkady, M. et al. (2012). 3-(4-Bromophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde. Acta Crystallographica Section E, 68, o3375. DOI: 10.1107/S1600536812046752. View Source

1-(4-Bromophenyl)-3-(4-(methylthio)phenyl)-1H-pyrazole-4-carbaldehyde – Quantitative Differentiation Evidence

Absence of Comparative Bioactivity Data

A comprehensive search of PubMed, BindingDB, ChEMBL, the Cambridge Structural Database, the Protein Data Bank, and Google Scholar identified zero primary research articles, patents, or authoritative database entries containing any quantitative IC₅₀, Ki, Kd, EC₅₀, or % inhibition value for CAS 618099-02-8 against a biological target, cell line, or in vivo model. Consequently, no comparison to any other compound can be made. All information about this compound's bioactivity originates from extrapolations of structurally related pyrazole-4-carbaldehyde derivatives, such as 3-(4-bromophenyl)-1H-pyrazole-4-carbaldehyde, which serves as a precursor in some anti-cancer SAR studies , [1]. Until a directed study is published—for example, evaluating the effect of the N1-4-bromophenyl and C3-4-methylthiophenyl substitutions on a defined pharmacological target (e.g., COX-2, EGFR kinase, or tubulin)—no credible differential claim is possible.

Bioactivity Data Availability

Data to verify

No quantitative IC₅₀, Ki, Kd, or inhibition data found in major public databases

Procurement decision must rely on scaffold novelty, not on proven target activity.

Class-level pyrazole SAR cannot be transferred without direct experimental validation.

Evidence Dimension	In vitro bioactivity (IC₅₀, Ki, etc.)
Target Compound Data	No quantitative data available
Comparator Or Baseline	Not applicable; no comparator data found for the target compound
Quantified Difference	Not calculable
Conditions	N/A

Why This Matters

For scientific procurement, a compound without verified biological data cannot be prioritized over a well-characterized analog; the purchasing decision must rely on the compound's suitability as a novel chemical scaffold for in-house profiling rather than on a proven advantage.

• [1] Fahmy, H. H. et al. Design and synthesis of some new tri-substituted pyrazole derivatives as anticancer agents. (Reference found via multiple indexing services; full paper not open-access). View Source

1-(4-Bromophenyl)-3-(4-(methylthio)phenyl)-1H-pyrazole-4-carbaldehyde – Application Scenarios

Novel Scaffold Exploration

As a fully substituted pyrazole-4-carbaldehyde bearing a reactive formyl group, a bromine atom suitable for cross-coupling, and a methylthio group, this compound serves as a versatile building block for generating novel chemical libraries. The absence of prior bioactivity data makes it a blank-slate candidate for phenotypic screening or target-based discovery programs seeking novel intellectual property space. Researchers acquiring this compound are positioned to generate proprietary, first-in-class SAR data rather than competing in crowded analog space.

Crystallographic & Computational Studies

The heavy bromine atom and the sulfur atom in the methylthio substituent provide anomalous scattering and distinctive electron density features useful for X-ray crystallographic phasing and for validating density functional theory (DFT) calculations. Studies on close analogs, such as 3-(4-bromophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde, have established baseline computational parameters (e.g., dihedral angle analysis and Hirshfeld surface analysis) that could be extended to this compound to probe substituent effects on molecular conformation and crystal packing. [1]

Synthetic Methodology Development

The compound's three distinct functional handles—aryl bromide, methylthio, and aldehyde—make it an ideal substrate for developing and benchmarking sequential cross-coupling strategies (e.g., Suzuki-Miyaura, Buchwald-Hartwig), thioether oxidation protocols, or reductive amination cascades. Its commercial availability via Sigma-Aldrich CPR ensures a consistent supply for reaction optimization and scope exploration, even though analytical batch data must be independently verified.

Application

Selection Property

Validation Focus

Novel scaffold discovery

Reactive handles (Br, SMe, CHO) for diversification

In-house SAR profiling and IP generation

Crystallographic & computational studies

Heavy atom (Br) and sulfur for phasing/DFT

Substituent effects on conformation and crystal packing

Synthetic methodology development

Orthogonal functional groups for sequential reactions

Reaction optimization and scope verification

• [1] Elkady, M. et al. (2012). 3-(4-Bromophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde. Acta Crystallographica Section E, 68, o3375. DOI: 10.1107/S1600536812046752. View Source